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Compound of Interest

1-(4-Chlorophenyl)cyclopentan-1-
Compound Name:

amine
CAS No.: 75095-84-0
Cat. No.: B3282497

Get Quote

Executive Summary & Scaffold Identity

Compound Name: 1-(4-Chlorophenyl)cyclopentan-1-amine Common Aliases: 4-CI-CPA, De-
piperidyl-4-CI-PCP (analogue), 1-Amino-1-(4-chlorophenyl)cyclopentane. Chemical Class: 1-
Arylcycloalkylamine.

The 1-(4-Chlorophenyl)cyclopentan-1-amine scaffold represents a "privileged structure” in
neuropharmacology, occupying the chemical space between dissociative anesthetics
(arylcyclohexylamines like PCP) and anorectic/antidepressant monoamine transporter
inhibitors (like chlorphentermine).

Unlike its piperidine-containing parent (PCP), the primary amine functionality significantly alters
its binding kinetics, reducing steric bulk at the nitrogen terminus while maintaining the lipophilic
aryl-cycloalkyl core necessary for blood-brain barrier (BBB) penetration.

Physicochemical Profile (Computed)
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Property Value Clinical Implication

High CNS permeability (Rule

Molecular Weight ~195.69 g/mol ]

of 5 compliant).

High lipophilicity; rapid onset of
cLogP ~2.8-3.2 g PoP v rap

action.
PSA 26.02 A2 Excellent oral bioavailability.

) Predominantly ionized at

pKa ~10.5 (Amine)

physiological pH.

Pharmacological Mechanism of Action

The pharmacological interest in this scaffold stems from its "Hybrid Pharmacophore™ status. It
bridges two distinct receptor systems, creating a profile often sought in the development of
rapid-acting antidepressants and novel analgesics.

A. NMDA Receptor Antagonism (The "Dissociative"
Component)

Like its homolog 1-phenylcyclohexylamine (PCA), this cyclopentyl analogue functions as an
uncompetitive antagonist at the N-methyl-D-aspartate (NMDA) receptor.

e Binding Site: Intra-channel phencyclidine (PCP) site (GIUN1/GIuN2 subunits).

e Mechanism: Open-channel block. The compound requires the channel to be open (agonist-
bound) to bind, leading to use-dependent inhibition.

e SAR Insight: Primary amines in this class often exhibit higher affinity and faster dissociation
kinetics compared to their tertiary amine counterparts (e.g., Ketamine, PCP). This faster "off-
rate" is clinically desirable as it preserves physiological synaptic transmission while blocking
pathological excitotoxicity (similar to Memantine).

B. Monoamine Reuptake Inhibition (The
"Antidepressant” Component)
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The 4-chlorophenyl substitution is a classic medicinal chemistry modification used to enhance
affinity for the Serotonin Transporter (SERT).

o SERT/DAT Modulation: The 4-CI moiety increases lipophilic interaction with the transporter's
orthosteric site.

o Comparison: Structurally analogous to Chlorphentermine (a DAT/SERT inhibitor), the
cyclopentane ring constrains the conformation, potentially reducing entropic penalty upon
binding.

C. Sigma Receptor Modulation

1-Arylcycloalkylamines are potent ligands for Sigma-1 (

) receptors. Agonism at

is associated with neuroprotection and modulation of calcium signaling, which may
counterbalance NMDA-mediated psychotomimetic side effects.

Visualization: Signaling & Interaction Map
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Caption: Multi-target pharmacological profile showing the convergence of NMDA antagonism
and monoamine modulation.

Chemical Synthesis Protocols

While Grignard addition to nitriles is a common route for similar compounds, the Curtius
Rearrangement offers a higher-fidelity pathway for generating primary amines on quaternary
carbons without the formation of secondary amine byproducts.

Protocol: Curtius Rearrangement Route

Objective: Synthesis of 1-(4-chlorophenyl)cyclopentan-1-amine from commercially available
precursors.

Step 1: Precursor Synthesis (1-(4-
chlorophenyl)cyclopentanecarboxylic acid)
o Reagents: 4-Chlorophenylacetonitrile, 1,4-dibromobutane, NaH (60% in oil), DMSO/THF.

e Mechanism: Double alkylation of the benzylic carbon followed by nitrile hydrolysis.

» Note: This carboxylic acid is often commercially available (CAS: 80789-72-6).

Step 2: Acyl Azide Formation & Rearrangement

This step converts the carboxylic acid to the isocyanate, which is then hydrolyzed to the amine.

 Activation: Dissolve 10 mmol of the carboxylic acid in dry Toluene (50 mL). Add 1.1 eq of
Triethylamine (TEA).

e Azidation: Add 1.1 eq of Diphenylphosphoryl azide (DPPA) dropwise at 0°C. Stir for 1 hour at
room temperature.

» Rearrangement: Heat the reaction mixture to reflux (110°C) for 2 hours. Evolution of

gas indicates the formation of the isocyanate intermediate.
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» Hydrolysis: Cool to room temperature. Add 20 mL of 20% HCI (aq) and reflux for 1 hour to
hydrolyze the isocyanate to the amine hydrochloride.

* Isolation:
o Cool the aqueous layer.
o Wash with Ether (to remove non-basic impurities).
o Basify the aqueous layer with NaOH (pH > 12).
o Extract with Dichloromethane (DCM) (3x).
o Dry over

and evaporate to yield the free base oil.

o Optional: Precipitate as HCI salt using ethereal HCI for stability.

Visualization: Synthesis Workflow
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Caption: Curtius Rearrangement pathway for high-purity primary amine synthesis.

Toxicology & Safety Considerations

Researchers must treat this scaffold with caution due to its specific structure-toxicity
relationship.

» Neurotoxicity (Olney’s Lesions):
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o NMDA antagonists (particularly high-affinity ones like MK-801 and PCP) can induce
vacuolization in the posterior cingulate and retrosplenial cortex.

o Mitigation: Co-administration of alpha-2 adrenergic agonists (e.g., Clonidine) or GABA-A
modulators has been shown to reduce this risk in rodent models.

o Cardiovascular Risk (5-HT2B):

o Compounds with a 4-chlorophenyl motif (e.g., Fenfluramine) have a historical association
with 5-HT2B receptor agonism, leading to valvular heart disease.

o Requirement: Any drug development utilizing this scaffold must screen for 5-HT2B affinity
early in the lead optimization phase.

o Para-Chloroamphetamine (PCA) Neurotoxicity:

o The non-cyclic analog, 4-chloroamphetamine (PCA), is a known selective neurotoxin for
serotonergic neurons.

o Hypothesis: The cyclopentyl ring may sterically hinder the metabolic activation required for
this specific toxicity, but neurohistological verification (e.g., Silver staining or SERT density
mapping) is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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